CID 9554200
CID 9554200
Brand Name:
Vulcanchem
CAS No.:
122168-73-4
VCID:
VC0053592
InChI:
InChI=1S/C22H21Cl2N4O2.2BrH/c23-21-3-1-4-22(24)20(21)17-30-26-16-19-7-13-28(14-8-19)10-2-9-27-11-5-18(6-12-27)15-25-29;;/h1,3-8,11-16H,2,9-10,17H2;2*1H/q+1;;/p-1/b26-16+;;
SMILES:
C1=CC(=C(C(=C1)Cl)CON=CC2=CC=[N+](C=C2)CCCN3C=CC(=C[NH+]=O)C=C3)Cl.[Br-].[Br-]
Molecular Formula:
C22H22Br2Cl2N4O2
Molecular Weight:
605.1 g/mol
CID 9554200
CAS No.: 122168-73-4
Main Products
VCID: VC0053592
Molecular Formula: C22H22Br2Cl2N4O2
Molecular Weight: 605.1 g/mol
| CAS No. | 122168-73-4 |
|---|---|
| Product Name | CID 9554200 |
| Molecular Formula | C22H22Br2Cl2N4O2 |
| Molecular Weight | 605.1 g/mol |
| IUPAC Name | [1-[3-[4-[(E)-(2,6-dichlorophenyl)methoxyiminomethyl]pyridin-1-ium-1-yl]propyl]pyridin-4-ylidene]methyl-oxoazanium;dibromide |
| Standard InChI | InChI=1S/C22H21Cl2N4O2.2BrH/c23-21-3-1-4-22(24)20(21)17-30-26-16-19-7-13-28(14-8-19)10-2-9-27-11-5-18(6-12-27)15-25-29;;/h1,3-8,11-16H,2,9-10,17H2;2*1H/q+1;;/p-1/b26-16+;; |
| Standard InChIKey | OXAOLQGVAKSQSU-SZQCDHDFSA-M |
| Isomeric SMILES | C1=CC(=C(C(=C1)Cl)CO/N=C/C2=CC=[N+](C=C2)CCCN3C=CC(=C[NH+]=O)C=C3)Cl.[Br-].[Br-] |
| SMILES | C1=CC(=C(C(=C1)Cl)CON=CC2=CC=[N+](C=C2)CCCN3C=CC(=C[NH+]=O)C=C3)Cl.[Br-].[Br-] |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)CON=CC2=CC=[N+](C=C2)CCCN3C=CC(=C[NH+]=O)C=C3)Cl.[Br-].[Br-] |
| Synonyms | UNO 3 |
| PubChem Compound | 9554200 |
| Last Modified | Nov 09 2021 |
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